Tantalum selenide (TaSe2)
Overview
Description
Tantalum diselenide (TaSe2) is a compound made with tantalum and selenium atoms. It belongs to the family of transition metal dichalcogenides . It does not occur spontaneously in nature but can be synthesized . TaSe2 is a layered compound, with a central tantalum hexagonal lattice sandwiched between two layers of selenium atoms . It has a silverish/goldish solid appearance .
Synthesis Analysis
TaSe2 can be synthesized using different methods. For instance, one method involves using Ta2O5/MgCl2 selenium in a temperature range from 640 to 890 °C in a mixed Ar/H2 gas flow . Another method involves liquid-phase exfoliation and optically driven deposition .
Molecular Structure Analysis
TaSe2 is a layered compound, with a central tantalum hexagonal lattice sandwiched between two layers of selenium atoms . The most studied crystal structures of TaSe2 are the 1T and 2H phases that feature, respectively, octahedral and trigonal prismatic symmetries . The lattice parameters are a = b = 3.48 Å, while c = 0.627 nm .
Physical And Chemical Properties Analysis
TaSe2 has a molar mass of 338.87 g/mol . It has a metallic property with charge density wave characteristics . It also has strong light absorption and emission due to energy-separated bands .
Scientific Research Applications
Saturable Absorber for Dual-Wavelength Q-Switched Fiber Laser
Tantalum Selenide (TaSe2) has been used as a saturable absorber for dual-wavelength Q-switched fiber lasers . A multilayered TaSe2 saturable absorber (SA) was fabricated using liquid-phase exfoliation and optically driven deposition . The prepared 2H–TaSe2 SA was successfully used for a dual-wavelength Q-switched fiber laser with the minimum pulse width of 2.95 μs and the maximum peak power of 64 W .
Photoelectric Material
TaSe2, a 2H-phase transition metal dichalcogenide (TMD), with a metallic bandgap structure, is a potential photoelectric material . A band structure simulation of TaSe2 via ab initio method indicated its metallic property .
Terahertz Wave Generation
TaSe2 exhibits suitability for high-efficiency, micro–nano-scale terahertz wave generation applications, such as on-chip terahertz systems and micro–nano terahertz sources . Terahertz waves possess distinct characteristics, including transience, coherence, low energy, penetration, and fingerprint spectroscopy, which render them well-suited for a diverse range of applications in security inspection, nondestructive testing, and environmental detection .
Mechanism of Action
Mode of Action:
TaSe₂ consists of a hexagonal layer of tantalum atoms sandwiched between two layers of selenium atoms. These layers are stacked together via weak van der Waals interactions, forming two-dimensional nanosheets. The electronic structure of TaSe₂ depends on the filling of tantalum’s d orbitals, resulting in metallic behavior . When TaSe₂ interacts with protons during the HER, it facilitates the reduction of protons to form hydrogen gas. This interaction occurs at exposed active sites on the material’s surface.
Biochemical Pathways:
The HER pathway involves the adsorption of protons (H⁺) onto the surface of TaSe₂. The material’s basal-plane sites play a crucial role in accelerating electrode kinetics and enhancing charge transfer. As a result, TaSe₂ optimizes its morphologies during the HER process, leading to improved intrinsic electrocatalytic performance .
Safety and Hazards
Future Directions
properties
IUPAC Name |
bis(selanylidene)tantalum |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Se.Ta |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYJABVNLJXJBTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Se]=[Ta]=[Se] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Se2Ta |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6065210 |
Source
|
| Record name | Tantalum selenide (TaSe2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6065210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tantalum selenide (TaSe2) | |
CAS RN |
12039-55-3 |
Source
|
| Record name | Tantalum selenide (TaSe2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12039-55-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tantalum selenide (TaSe2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012039553 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tantalum selenide (TaSe2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tantalum selenide (TaSe2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6065210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tantalum diselenide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.713 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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